Cas no 106292-55-1 (rac 1-Oleoyl-2-linoleoylglycerol)

• Product Name: rac 1-Oleoyl-2-linoleoylglycerol
• CAS No: 106292-55-1
• MF: C₃₉H₇₀O₅
• MW: 618.970113277435
• CID: 136909
• Update Time: 2025-06-11

rac 1-Oleoyl-2-linoleoylglycerol Chemical and Physical Properties

Names and Identifiers

• 9,12-Octadecadienoicacid (9Z,12Z)-, 1-(hydroxymethyl)-2-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]ethylester
• rac 1-Oleoyl-2-linoleoylglycerol
• 1-OLEOYL-2-LINOLEOYL-RAC-GLYCEROL (CONTAINS 2 1,3-ISOMER)
• 9,12-Octadecadienoicacid (9Z,12Z)-, 1-(hydroxymethyl)-2-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]ethy...
• rac 1-Oleoyl-2-linol
• 1-Oleoyl-2-linoleoyl-rac-glycerol
• (9Z,12Z)-9,12-Octadecadienoic Acid 1-(hydroxymethyl)-2-[[(9Z)-1-oxo-9-octadecenyl]oxy]ethyl Ester

• Inchi： 1S/C39H70O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h12,14,17-20,37,40H,3-11,13,15-16,21-36H2,1-2H3/b14-12-,19-17-,20-18-
• InChI Key： BLZVZPYMHLXLHG-RQOIEFAZSA-N
• SMILES： O(C(CCCCCCC/C=C\C/C=C\CCCCC)=O)C(CO)COC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 618.52200

Experimental Properties

• Stability/Shelf Life: Temperature Sensitive
• PSA: 72.83000
• LogP: 11.28470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives

Additional information on rac 1-Oleoyl-2-linoleoylglycerol

Comprehensive Overview of rac 1-Oleoyl-2-linoleoylglycerol (CAS No. 106292-55-1): Structure, Applications, and Research Insights

rac 1-Oleoyl-2-linoleoylglycerol (CAS No. 106292-55-1) is a structured glyceride compound that has garnered significant attention in lipid research, nutraceuticals, and functional food industries. This molecule, characterized by its mixed acyl chains of oleic acid (C18:1) and linoleic acid (C18:2), represents a critical intermediate in lipid metabolism and industrial applications. Its unique molecular architecture—featuring a glycerol backbone esterified with oleoyl and linoleoyl groups at the sn-1 and sn-2 positions, respectively—makes it a subject of interest for optimizing bioavailability and metabolic efficiency in dietary formulations.

In recent years, the demand for structured lipids like rac 1-Oleoyl-2-linoleoylglycerol has surged due to their potential health benefits, including improved energy delivery and anti-inflammatory properties. Search trends reveal growing user queries such as "benefits of mixed-acyl glycerides" and "role of sn-2 lipids in nutrition," reflecting public curiosity about tailored lipid formulations. Researchers highlight its relevance in addressing modern health concerns like metabolic syndrome, where balanced fatty acid composition plays a pivotal role.

The synthesis of CAS No. 106292-55-1 typically involves enzymatic or chemical esterification, with enzymatic methods gaining preference for their specificity and eco-friendliness—a nod to the "green chemistry" movement. Analytical techniques like HPLC and mass spectrometry are employed to verify its purity, a topic frequently searched by quality control professionals. Notably, its compatibility with omega-6 fatty acids aligns with trending discussions on essential fatty acid supplementation, particularly in plant-based diets.

From an industrial perspective, rac 1-Oleoyl-2-linoleoylglycerol serves as a key ingredient in infant formulas, mimicking the lipid profile of human milk. This application resonates with the "clean label" trend, as consumers prioritize scientifically backed, natural-derived ingredients. Additionally, its stability under processing conditions makes it valuable for fortified foods, a sector projected to grow at 6.8% CAGR (2023–2030), according to market analyses.

Emerging studies explore its role in lipid nanoparticle drug delivery systems, capitalizing on its amphiphilic nature to enhance hydrophobic drug solubility—a hot topic in pharmaceutical forums. Meanwhile, sustainability-focused queries like "biodegradable lipid carriers" underscore the compound's potential in reducing environmental impact compared to synthetic alternatives.

In conclusion, rac 1-Oleoyl-2-linoleoylglycerol (CAS No. 106292-55-1) exemplifies the convergence of nutritional science and industrial innovation. Its multifaceted applications—from addressing gut health queries to advancing targeted drug delivery—position it as a compound of enduring scientific and commercial value, warranting continued exploration in both academic and applied contexts.